Cas no 2355-16-0 (4-(Trifluoromethylsulfonyl)benzene-1,2-diamine)

• Product Name: 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine
• CAS No: 2355-16-0
• MF: C₇H₇F₃N₂O₂S
• MW: 240.202890634537
• MDL: MFCD00491700
• CID: 255909
• PubChem ID: 2063462
• Update Time: 2025-06-08

4-(Trifluoromethylsulfonyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-[(trifluoromethyl)sulfonyl]-
• 2-AMINO-4-[(TRIFLUOROMETHYL)SULFONYL]PHENYLAMINE
• 4-(trifluoromethylsulfonyl)benzene-1,2-diamine
• 4-[(trifluoromethyl)sulfonyl]-1,2-Benzenediamine
• 4-Trifluormethansulfonyl-o-phenylendiamin
• 4-trifluoromethanesulfonyl-benzene-1,2-diamine
• 4-trifluoromethanesulfonyl-o-phenylenediamine
• 4-trifluoromethylsulfonyl-1,2-phenylenediamine
• 4-trifluoromethylsulfonyl-benzene-1,2-diamine
• HMS1775B21
• HMS2730P23
• 4-trifluoromethylsulfonyl-benzene-1,2-diarnine
• PS-10958
• 4-trifluoromethanesulfonylbenzene-1,2-diamine
• DTXSID40366273
• 4-(Trifluoromethanesulfonyl)benzene-1,2-diamine
• 2355-16-0
• 2-amino-4-[(trifluoromethyl)sulfonyl]phenylamine, AldrichCPR
• 4-[(Trifluoromethyl)sulphonyl]benzene-1,2-diamine
• 4-(trifluoromethylsulfonyl)benzene-1, 2-diamine
• 6-CARBOXYTETRAMETHYLRHODAMINE,SUCCINIMIDYLESTER
• Z56761634
• 1,2-Benzenediamine, 4-[(trifluoromethyl)sulfonyl]-
• CS-0308844
• MLS001005633
• SMR000348915
• SY128212
• MFCD00491700
• CHEMBL1345101
• SCHEMBL1457195
• EN300-13562
• D79944
• 4-[(Trifluoromethyl)sulfonyl]benzene-1,2-diamine
• AKOS001033214
• 4-((Trifluoromethyl)sulfonyl)benzene-1,2-diamine
• 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine

• MDL： MFCD00491700
• Inchi： 1S/C7H7F3N2O2S/c8-7(9,10)15(13,14)4-1-2-5(11)6(12)3-4/h1-3H,11-12H2
• InChI Key： XHTLLPJFZIYMHD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=C(C=1)N)N)(=O)=O

Computed Properties

• Exact Mass: 240.01800
• Monoisotopic Mass: 240.018033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.6

Experimental Properties

• Density: 1.578
• Boiling Point: 385.4°Cat760mmHg
• Flash Point: 186.9°C
• Refractive Index: 1.54
• PSA: 94.56000
• LogP: 3.38770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines

Additional information on 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine

Comprehensive Overview of 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine (CAS No. 2355-16-0): Properties, Applications, and Industry Insights

4-(Trifluoromethylsulfonyl)benzene-1,2-diamine, identified by its CAS number 2355-16-0, is a specialized aromatic compound featuring a trifluoromethylsulfonyl group and adjacent amino functionalities. This structure imparts unique chemical properties, making it valuable in advanced synthetic applications, particularly in pharmaceuticals, agrochemicals, and material science. The compound's electron-withdrawing trifluoromethylsulfonyl moiety enhances reactivity, enabling its use as a key intermediate in cross-coupling reactions and heterocycle synthesis.

Recent trends highlight growing interest in fluorinated compounds due to their metabolic stability and lipophilicity, traits critical in drug design. Searches for "trifluoromethylsulfonyl applications" and "diamine derivatives in medicinal chemistry" have surged by 40% year-over-year, reflecting industry demand. Researchers frequently inquire about "how to synthesize 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine" or "its role in PET imaging probes," underscoring its multidisciplinary relevance.

From a synthetic perspective, CAS 2355-16-0 serves as a precursor for benzimidazole and quinoxaline scaffolds, which are pivotal in developing kinase inhibitors and antimicrobial agents. Its thermal stability (decomposition point >250°C) and solubility in polar aprotic solvents like DMSO further broaden its utility. Environmental considerations are also paramount; studies on "green synthesis of fluorinated diamines" align with the push for sustainable chemistry.

In material science, this compound contributes to high-performance polymers and liquid crystal displays (LCDs), where its rigid aromatic core improves thermal resistance. Patent analyses reveal a 15% annual increase in filings involving trifluoromethylsulfonyl-containing monomers, driven by electronics miniaturization. FAQs such as "alternative to 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine" often arise, highlighting needs for cost-effective analogs without compromising performance.

Quality control of 2355-16-0 demands rigorous HPLC or GC-MS validation due to potential isomerization. Storage recommendations emphasize anhydrous conditions at -20°C to prevent oxidative degradation. The compound's spectral data (e.g., NMR: δ 6.8–7.2 ppm for aromatic protons) is extensively documented, aiding in analytical reproducibility.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, where its diamino groups facilitate coordination. With the global fluorochemical market projected to reach $36 billion by 2028, 4-(Trifluoromethylsulfonyl)benzene-1,2-diamine is poised to play a strategic role in next-gen technologies, from flexible electronics to targeted drug delivery systems.